5-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-1-(3-nitrobenzyl)pyridin-2(1H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-1-(3-nitrobenzyl)pyridin-2(1H)-one is a useful research compound. Its molecular formula is C23H20FN3O4 and its molecular weight is 421.428. The purity is usually 95%.
BenchChem offers high-quality 5-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-1-(3-nitrobenzyl)pyridin-2(1H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-(6-fluoro-2-methyl-1,2,3,4-tetrahydroquinoline-1-carbonyl)-1-(3-nitrobenzyl)pyridin-2(1H)-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Imaging Applications
PET Imaging with [18 F]MK-6240 : A simplified radiosynthesis method for [18 F]MK-6240, a PET radiotracer for in vivo imaging of neurofibrillary tangles (NFTs), has been developed. This method involves a one-step synthesis from its precursor, enhancing the efficiency and reliability of the radioligand production. [18 F]MK-6240 has been extensively used in human and animal PET imaging studies, demonstrating its value in neuroimaging research (Hopewell et al., 2019).
Sensing Applications
Picric Acid Sensing : Novel pyridine-ring containing compounds have demonstrated high selectivity and sensitivity in detecting picric acid over other common nitro compounds. The mechanism behind the enhanced detection efficiency highlights the role of the pyridine ring in fluorescence quenching, showcasing the potential of these compounds in environmental and safety applications (Yu et al., 2017).
Synthesis Methodologies
C-H Cyclization of Pyridines with Alkenes : A nickel/N-heterocyclic carbene catalysis method has been developed for regio- and enantioselective C-H cyclization of pyridines with alkenes. This approach provides access to optically active tetrahydroquinolines and tetrahydroisoquinolines, which are challenging to synthesize. The method showcases the versatility of pyridine-based compounds in organic synthesis (Zhang et al., 2019).
properties
IUPAC Name |
5-(6-fluoro-2-methyl-3,4-dihydro-2H-quinoline-1-carbonyl)-1-[(3-nitrophenyl)methyl]pyridin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20FN3O4/c1-15-5-6-17-12-19(24)8-9-21(17)26(15)23(29)18-7-10-22(28)25(14-18)13-16-3-2-4-20(11-16)27(30)31/h2-4,7-12,14-15H,5-6,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEGJEIWRSSKDJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(N1C(=O)C3=CN(C(=O)C=C3)CC4=CC(=CC=C4)[N+](=O)[O-])C=CC(=C2)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20FN3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
421.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.